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Compound of Interest

Compound Name: TP-472

Cat. No.: B2554163 Get Quote

This document provides essential safety and logistical information for the proper disposal of the

chemical compound TP-472. The following procedures are intended for researchers, scientists,

and drug development professionals to ensure safe handling and disposal in a laboratory

setting.

Chemical and Physical Properties
A summary of the key physical and chemical properties of TP-472 is provided in the table

below. This information is critical for understanding the handling requirements and potential

hazards associated with its disposal.

Property Value

CAS Number 2079895-62-6

Molecular Formula C₂₀H₁₉N₃O₂

Molecular Weight 333.38 g/mol

Appearance Solid

Storage Temperature -20°C
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Before handling TP-472 for disposal, it is crucial to be aware of its potential hazards. While

some safety data sheets may classify it as "not a hazardous substance or mixture," it is best

practice to handle all research chemicals with caution.

Personal Protective Equipment (PPE) Required:

Gloves: Chemical-resistant gloves (e.g., nitrile) must be worn. Inspect gloves for any tears or

punctures before use.

Eye Protection: Safety glasses or goggles are mandatory to protect from dust or splashes.

Lab Coat: A standard laboratory coat should be worn to protect clothing and skin.

Respiratory Protection: If there is a risk of generating dust, a NIOSH-approved respirator

should be used.

Step-by-Step Disposal Protocol
The primary method for the disposal of TP-472 is through an approved chemical waste

disposal service. Do not dispose of TP-472 down the drain or in regular solid waste.

Experimental Protocol for Preparing TP-472 for Disposal:

Containment: Ensure that the TP-472 waste, whether in solid form or in a solvent, is in a

clearly labeled, sealed, and non-leaking container. The container material must be

compatible with the chemical.

Labeling: The waste container must be labeled with the full chemical name ("TP-472"), CAS

number ("2079895-62-6"), and the appropriate hazard warnings (if known).

Segregation: Store the TP-472 waste container separately from incompatible chemicals.

Waste Pickup: Arrange for the collection of the chemical waste by a licensed hazardous

waste disposal company. Follow all local, state, and federal regulations for chemical waste

disposal.[1]

For minor spills, the material can be collected by gently wiping with a wet cloth.
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Logical Workflow for TP-472 Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of TP-472.
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TP-472 Disposal Workflow
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Caption: Logical workflow for the safe disposal of TP-472.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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